5-Bromo-6-ethoxy-3-nitropyridin-2-amine
Description
5-Bromo-6-ethoxy-3-nitropyridin-2-amine (CAS 1017782-09-0) is a pyridine derivative characterized by a bromine atom at position 5, an ethoxy group at position 6, a nitro group at position 3, and an amine group at position 2. This compound’s structural complexity and functional diversity make it a candidate for applications in pharmaceuticals, agrochemicals, and materials science. Its molecular formula is C₆H₇BrN₃O₃, with a molecular weight of 249.01 g/mol.
Properties
CAS No. |
239791-62-9 |
|---|---|
Molecular Formula |
C7H8BrN3O3 |
Molecular Weight |
262.06 g/mol |
IUPAC Name |
5-bromo-6-ethoxy-3-nitropyridin-2-amine |
InChI |
InChI=1S/C7H8BrN3O3/c1-2-14-7-4(8)3-5(11(12)13)6(9)10-7/h3H,2H2,1H3,(H2,9,10) |
InChI Key |
CCORYNNQZHVCNF-UHFFFAOYSA-N |
SMILES |
CCOC1=C(C=C(C(=N1)N)[N+](=O)[O-])Br |
Canonical SMILES |
CCOC1=C(C=C(C(=N1)N)[N+](=O)[O-])Br |
Origin of Product |
United States |
Comparison with Similar Compounds
Comparative Analysis with Structural Analogs
Substituent Effects: Bromo vs. Chloro, Ethoxy vs. Methoxy
Substituents significantly alter physicochemical properties:
- Bromine vs. For example, 5-Chloro-3-nitropyridin-2-amine (CAS 60186-16-5, similarity score 0.67) has a lower molecular weight (173.56 g/mol) and reduced steric hindrance compared to the brominated analog .
- Ethoxy vs. Methoxy : The ethoxy group in the target compound improves lipophilicity compared to 5-Bromo-6-methoxypyridin-3-amine (CAS 53242-18-5, similarity score 0.82). Methoxy’s smaller size may enhance crystallinity due to tighter packing, as seen in hydrogen-bonding patterns in pyridine derivatives .
Positional Isomerism: 5-Bromo vs. 6-Bromo
Positional isomerism alters electronic distribution and reactivity:
- 6-Bromo-3-nitropyridin-2-amine (CAS 84487-04-7, similarity score 0.74) places bromine at position 6, adjacent to the nitro group. This proximity may increase steric strain and reduce stability compared to the 5-bromo isomer .
Functional Group Variations
- Nitro Group : Present in all analogs, this group directs electrophilic substitution and participates in redox reactions. Its absence in compounds like 5-Bromo-6-methoxypyridin-3-amine simplifies the molecule but reduces reactivity toward nucleophiles .
- Amine Group: The 2-amine in the target compound acts as a hydrogen-bond donor, distinguishing it from analogs like 2-Bromo-6-chloro-5-methylpyridin-3-amine (CAS 1823003-95-7, similarity score 0.87), which lacks nitro and ethoxy groups but includes a methyl substituent .
Data Tables: Key Parameters of Structural Analogs
| Compound Name | CAS Number | Molecular Formula | Substituents | Molecular Weight (g/mol) | Similarity Score |
|---|---|---|---|---|---|
| 5-Bromo-6-ethoxy-3-nitropyridin-2-amine | 1017782-09-0 | C₆H₇BrN₃O₃ | 5-Br, 6-OEt, 3-NO₂, 2-NH₂ | 249.01 | 0.74 |
| 5-Bromo-6-methoxypyridin-3-amine | 53242-18-5 | C₆H₇BrN₂O | 5-Br, 6-OMe, 3-NH₂ | 203.04 | 0.82 |
| 5-Chloro-3-nitropyridin-2-amine | 60186-16-5 | C₅H₄ClN₃O₂ | 5-Cl, 3-NO₂, 2-NH₂ | 173.56 | 0.67 |
| 6-Bromo-3-nitropyridin-2-amine | 84487-04-7 | C₅H₄BrN₃O₂ | 6-Br, 3-NO₂, 2-NH₂ | 218.01 | 0.74 |
| 2-Bromo-6-chloro-5-methylpyridin-3-amine | 1823003-95-7 | C₆H₅BrClN₂ | 2-Br, 6-Cl, 5-Me, 3-NH₂ | 223.48 | 0.87 |
Research Findings and Implications
- Reactivity: The nitro group in the target compound facilitates reduction to amine intermediates, a pathway less accessible in non-nitro analogs like 5-Bromo-6-methoxypyridin-3-amine .
- Crystallinity : Ethoxy’s longer chain may reduce crystal packing efficiency compared to methoxy derivatives, as observed in hydrogen-bonding analyses using SHELX and OLEX2 .
Featured Recommendations
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
